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Compound of Interest

Compound Name: Emeguisin A

Cat. No.: B14115352

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Information

Emeguisin A is a chlorinated depsidone, a class of polyphenolic compounds, that was first
isolated from the fungus Emericella unguis.[1] It is a fungal metabolite with demonstrated
antimicrobial and antiprotozoal activities.

Property Value Reference
CAS Number 117032-54-9 N/A
Molecular Formula C23H23CIOs [1]
Molecular Weight 414.9 g/mol [1]
Synonyms Emeguisin A N/A
Appearance Solid N/A

- Soluble in solvents such as
Solubility N/A

DMSO and methanol.

Recommended storage at
Storage 20°C N/A

Chemical Structure:
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Caption: Workflow for the isolation and purification of fungal metabolites.

Chemical Synthesis

While a specific total synthesis of Emeguisin A has not been detailed in the readily available
literature, general synthetic strategies for the depsidone core structure have been reported.
These methods often involve the formation of a diaryl ether linkage followed by an
intramolecular esterification to form the seven-membered ring. One common approach is the
Ullmann condensation.

Biological Activity and Mechanism of Action

Emeguisin A has demonstrated notable biological activities, particularly against various
pathogens.

Antimicrobial Activity

Emeguisin A exhibits activity against Gram-positive bacteria, including methicillin-resistant
Staphylococcus aureus (MRSA), and the fungus Cryptococcus neoformans.

Organism Activity Value Reference
Staphylococcus

MIC 0.5 pg/mL N/A
aureus
MRSA MIC 0.5 pg/mL N/A
Cryptococcus

MIC 0.5 pg/mL N/A
neoformans

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The following is a standard broth microdilution protocol to determine the MIC of a compound.

[21[3][41[5]
e Preparation of Inoculum:

o From a fresh culture of the test microorganism, prepare a standardized inoculum
suspension in a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for
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fungi) to a concentration of approximately 5 x 105> CFU/mL.

o Preparation of Compound Dilutions:
o Prepare a stock solution of Emeguisin A in a suitable solvent (e.g., DMSO).

o Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate
containing the appropriate broth to achieve a range of desired concentrations.

 Inoculation and Incubation:
o Inoculate each well of the microtiter plate with the standardized microbial suspension.

o Include a positive control (microorganism with no compound) and a negative control (broth

with no microorganism).

o Incubate the plates at the optimal temperature for the growth of the microorganism (e.g.,
37°C for bacteria, 30°C for fungi) for 18-24 hours.

e Determination of MIC:

o The MIC is determined as the lowest concentration of the compound that completely
inhibits the visible growth of the microorganism.

Logical Flow for MIC Determination:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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